Cas no 67901-82-0 (7-Hydroxy-4-methyl-2,3-dihydro-1H-inden-1-one)

7-Hydroxy-4-methyl-2,3-dihydro-1H-inden-1-one is a substituted indanone derivative with a hydroxyl group at the 7-position and a methyl group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its rigid indanone scaffold provides structural stability, while the hydroxyl group enhances reactivity for further functionalization. The presence of the methyl group influences electronic and steric properties, making it useful in regioselective reactions. This compound is valued for its synthetic flexibility and potential applications in developing bioactive molecules. High purity and well-defined structure ensure consistent performance in research and industrial processes.
7-Hydroxy-4-methyl-2,3-dihydro-1H-inden-1-one structure
67901-82-0 structure
Product Name:7-Hydroxy-4-methyl-2,3-dihydro-1H-inden-1-one
CAS No:67901-82-0
MF:C10H10O2
MW:162.185203075409
MDL:MFCD07369719
CID:833824
PubChem ID:24882708
Update Time:2025-06-07

7-Hydroxy-4-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 7-Hydroxy-4-methyl-2,3-dihydro-1H-inden-1-one
    • 7-Hydroxy-4-methyl-1-indanone
    • 2,3-dihydro-7-hydroxy-4-methyl-1H-Inden-1-one
    • 4-Methyl-7-hydroxy-1-indanone
    • 7-hydroxy-4-methyl-2,3-dihydroinden-1-one
    • 4-methyl-7-hydroxyindan-1-one
    • 7-Hydroxy-4-methyl-indan-1-on
    • 7-hydroxy-4-methylindan-1-one
    • AM1136
    • FT-0732360
    • FXEWVKMVYBQMET-UHFFFAOYSA-N
    • MFCD07369719
    • CS-W014322
    • DTXSID60498202
    • AC-23410
    • SCHEMBL9579265
    • 1H-Inden-1-one, 2,3-dihydro-7-hydroxy-4-methyl-
    • 67901-82-0
    • 7-Hydroxy-4-methyl-1-indanone, 97%
    • 7-Hydroxy-4-methylindanone
    • AKOS015842464
    • F19150
    • DB-073939
    • MDL: MFCD07369719
    • Inchi: 1S/C10H10O2/c1-6-2-4-8(11)10-7(6)3-5-9(10)12/h2,4,11H,3,5H2,1H3
    • InChI Key: FXEWVKMVYBQMET-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=C(C)C=2CC1)O

Computed Properties

  • Exact Mass: 162.06800
  • Monoisotopic Mass: 162.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.250±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 109-112 °C (lit.)
  • Boiling Point: 339.3±41.0 °C at 760 mmHg
  • Flash Point: 144.4±20.2 °C
  • Refractive Index: 1.614
  • Solubility: Very slightly soluble (0.62 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 1.82950

7-Hydroxy-4-methyl-2,3-dihydro-1H-inden-1-one Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302,H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 22-36
  • Safety Instruction: S26
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22; R36
  • Storage Condition:Store at 4°C,-4At ℃Store…Better

7-Hydroxy-4-methyl-2,3-dihydro-1H-inden-1-one Customs Data

  • HS CODE:2914400090
  • Customs Data:

    China Customs Code:

    2914400090

    Overview:

    2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

7-Hydroxy-4-methyl-2,3-dihydro-1H-inden-1-one Pricemore >>

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abcr
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